Cas no 697739-24-5 (2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester)

2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its stable pinacol ester group enhances shelf life and handling compared to free boronic acids, while the chloro and methoxy substituents provide regioselective reactivity for constructing complex heterocyclic frameworks. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where selective functionalization of pyridine scaffolds is required. Its compatibility with a wide range of reaction conditions and coupling partners makes it a versatile intermediate. Proper storage under inert conditions is recommended to maintain stability. Typical applications include the synthesis of bioactive molecules and functional materials.
2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester structure
697739-24-5 structure
Product Name:2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester
CAS No:697739-24-5
MF:C12H17BClNO3
MW:269.532282590866
MDL:MFCD11617855
CID:835983
PubChem ID:49760410
Update Time:2025-10-16

2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
    • 2-chloro-6-methoxy-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 2-chloro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-CHLORO-6-METHOXYPYRIDINE-4-BORONICACIDPINACOLESTER
    • 2-CHLORO-6-METHOXY-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • D-5008
    • SCHEMBL3027012
    • MB09987
    • NOYLZMHVPVATKQ-UHFFFAOYSA-N
    • J-508958
    • 697739-24-5
    • AKOS022172791
    • PS-13113
    • AT13703
    • 2-CHLORO-6-METHOXYPYRIDINE-4-BORONIC ACID PINACOL ESTER
    • DTXSID40678202
    • DB-355919
    • MFCD11617855
    • CS-0145685
    • 2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester
    • MDL: MFCD11617855
    • Inchi: 1S/C12H17BClNO3/c1-11(2)12(3,4)18-13(17-11)8-6-9(14)15-10(7-8)16-5/h6-7H,1-5H3
    • InChI Key: NOYLZMHVPVATKQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(B2OC(C)(C)C(C)(C)O2)=CC(=N1)OC

Computed Properties

  • Exact Mass: 269.09900
  • Monoisotopic Mass: 269.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 364.4±42.0 °C at 760 mmHg
  • Flash Point: 174.2±27.9 °C
  • PSA: 40.58000
  • LogP: 2.04280
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester Pricemore >>

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2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester Production Method

Additional information on 2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester

Research Brief on 2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester (CAS: 697739-24-5)

2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester (CAS: 697739-24-5) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the context of kinase inhibitors and other targeted therapies.

The compound's unique structural features, including the chloro and methoxy substituents on the pyridine ring, contribute to its reactivity and selectivity in cross-coupling reactions. Recent research has focused on optimizing the synthesis of 2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester to improve yield and purity, which are critical for its application in drug discovery. Advances in catalytic systems and reaction conditions have been reported, enabling more efficient and sustainable production of this valuable intermediate.

In the context of medicinal chemistry, 2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester has been utilized in the synthesis of potential kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated the compound's efficacy as a building block for the development of selective kinase inhibitors, with promising results in preclinical models. For instance, derivatives of this compound have shown potent inhibitory activity against specific kinases involved in tumor progression.

Furthermore, the application of 2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester extends beyond kinase inhibitors. It has been employed in the synthesis of boron-containing compounds for boron neutron capture therapy (BNCT), an emerging treatment modality for certain types of cancer. The compound's ability to deliver boron atoms to tumor cells makes it a valuable candidate for this targeted therapy. Recent preclinical studies have explored its potential in enhancing the efficacy of BNCT, with encouraging outcomes.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester. Issues such as stability under various conditions and the need for specialized storage have been addressed in recent research. Innovations in formulation and delivery methods are being investigated to overcome these limitations and expand the compound's utility in both research and clinical settings.

In conclusion, 2-Chloro-6-methoxypyridine-4-boronic acid pinacol ester (CAS: 697739-24-5) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its role in Suzuki-Miyaura cross-coupling reactions and its applications in the development of kinase inhibitors and BNCT highlight its significance in contemporary research. Ongoing studies aim to further optimize its synthesis and explore new therapeutic avenues, solidifying its position as a key intermediate in drug discovery and development.

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